Cas no 1257856-83-9 (4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1257856-83-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 1035899
• PubChem ID: 71303263
• Update Time: 2025-05-23

4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• DTXSID80744859
• 1257856-83-9

• MDL： MFCD17215792
• Inchi： 1S/C7H6N4O2/c8-5-3-1-4(7(12)13)11-6(3)10-2-9-5/h1-2H,(H,12,13)(H3,8,9,10,11)
• InChI Key： GGQHIBNHLHZIJW-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=C(N)N=CN=C2N1)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid: A Comprehensive Overview

4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, also known by its CAS registry number 1257856-83-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures with unique properties that make them valuable in drug discovery and development. The molecule's structure consists of a pyrrolo[2,3-d]pyrimidine ring system with an amino group at position 4 and a carboxylic acid group at position 6. These functional groups contribute to the compound's chemical reactivity and biological activity.

The synthesis of 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high product quality. This method not only enhances efficiency but also aligns with the growing trend toward sustainable and green chemistry practices.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a therapeutic agent. Research has demonstrated that 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid exhibits potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding underscores its potential as a candidate for anti-cancer drug development.

In addition to its enzymatic activity, this compound has also shown promise in modulating cellular signaling pathways. For example, it has been found to interact with the Wnt/β-catenin pathway, which is implicated in numerous pathological conditions, including cancer and inflammatory diseases. The ability to target such critical pathways makes 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid a versatile tool in both basic research and applied drug discovery.

The structural versatility of this compound also lends itself to further chemical modifications. Researchers have explored the impact of substituent variations on its biological activity. For instance, introducing electron-withdrawing groups at specific positions has been shown to enhance its binding affinity to target proteins. These studies not only deepen our understanding of structure-activity relationships but also pave the way for the development of more potent derivatives.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that experimental results are reliable and reproducible.

In conclusion, 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, with its unique chemical structure and diverse biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications span across various therapeutic areas, making it a subject of continued research interest. As ongoing studies uncover new facets of its properties and mechanisms of action, this compound is poised to play an increasingly important role in drug development and disease treatment.